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Compound of Interest

Compound Name: Dicyclohexano-18-crown-6

Cat. No.: B099776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of dicyclohexano-18-crown-6 (DCH18C6) in various isotope separation techniques.

The unique macrocyclic structure of DCH18C6 allows for selective complexation with specific

cations, enabling the separation of isotopes of elements such as strontium, lithium, calcium,

and zinc. The following sections detail the principles, experimental procedures, and quantitative

data associated with these applications.

Solvent Extraction for Isotope Separation
Solvent extraction, or liquid-liquid extraction (LLE), is a widely employed technique for isotope

separation using DCH18C6. This method relies on the differential partitioning of isotopic

species between two immiscible liquid phases. The crown ether, dissolved in an organic

solvent, selectively complexes with one isotope over another, leading to its enrichment in the

organic phase.

Application: Strontium Isotope Separation from Nitric
Acid Medium
DCH18C6 demonstrates high efficiency in extracting strontium ions from nitric acid solutions, a

process relevant to nuclear waste management and the production of medical radioisotopes.

The extraction efficiency is influenced by factors such as the concentration of nitric acid, the

choice of organic diluent, and the temperature.
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Quantitative Data for Strontium Extraction

Parameter Value Conditions Reference

Maximum Extraction

Efficiency
~92%

0.1 M DCH18C6 in

1,1,2,2-

tetrachloroethane, 1 M

HNO₃

[1]

Back Extraction

Efficiency
~99.56 ± 1.7%

Using deionized water

as stripping agent
[2]

Extraction

Equilibration Time
10 minutes - [2]

Stoichiometric Ratio

(Sr²⁺:DCH18C6)
1:1

c(DCH18C6) ≥ 8

mmol/L
[1]

Stoichiometric Ratio

(Sr²⁺:DCH18C6)
2:1

c(DCH18C6) < 8

mmol/L
[1]

Experimental Protocol: Solvent Extraction of Strontium Isotopes

This protocol outlines the procedure for the selective extraction of strontium isotopes from an

aqueous nitric acid solution using DCH18C6.

Materials:

Dicyclohexano-18-crown-6 (DCH18C6)

1,1,2,2-tetrachloroethane (or other suitable organic diluent like n-octanol and acetylene

tetrachloride mixture)[3]

Nitric acid (HNO₃), various concentrations (e.g., 1 M)

Aqueous solution containing strontium isotopes

Deionized water

Separatory funnels
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Mechanical shaker

Inductively Coupled Plasma Mass Spectrometer (ICP-MS) for isotopic analysis

Procedure:

Organic Phase Preparation: Prepare a 0.1 M solution of DCH18C6 in 1,1,2,2-

tetrachloroethane.

Aqueous Phase Preparation: Prepare an aqueous solution containing the strontium isotopes

of interest in 1 M nitric acid.

Extraction:

In a separatory funnel, combine equal volumes of the organic and aqueous phases.

Shake the mixture vigorously for 10 minutes at a controlled temperature to reach

equilibrium.[2]

Allow the phases to separate completely.

Phase Separation: Carefully separate the aqueous and organic phases.

Back Extraction (Stripping):

Transfer the organic phase containing the strontium-crown ether complex to a clean

separatory funnel.

Add an equal volume of deionized water to the organic phase.

Shake the mixture for a sufficient time to transfer the strontium ions back to the aqueous

phase.

Separate the aqueous phase (strip solution) containing the enriched strontium isotopes.

For nearly 100% recovery, this step can be repeated three times.[1]

Analysis:
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Analyze the isotopic composition of the initial aqueous solution, the depleted aqueous

phase, and the strip solution using ICP-MS to determine the separation factor.

Experimental Workflow for Strontium Solvent Extraction

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase Preparation Extraction

Back Extraction

Analysis

Prepare 0.1M DCH18C6
in Organic Solvent

Mix Organic and
Aqueous Phases

Prepare Sr Solution
in 1M HNO3

Isotopic Analysis
(ICP-MS)

Initial Sr Solution

Shake for 10 min
to Reach Equilibrium

Allow Phases to Separate

Add Deionized Water
to Organic PhaseOrganic Phase

Depleted Aqueous Phase

Shake to Transfer Sr
to Aqueous Phase

Collect Enriched
Sr Aqueous Solution Enriched Sr Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isotope Mixture in
Mobile Phase

Chromatography Column

DCH18C6 Resin
(Stationary Phase)

Differential Isotope-Crown Ether
Complexation

Separation of Isotopes
Along the Column

Elution with
Mobile Phase

Fraction Collection

Isotopic Analysis of Fractions
(ICP-MS)

Enriched Isotopes Detected
in Different Fractions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nanoparticle Synthesis & Functionalization

Strontium Binding

Magnetic Separation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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